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Compound of Interest

Compound Name: Fmoc-Phe(4-NH2)-OH

Cat. No.: B557393 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Fmoc-Phe(4-NH2)-OH. Adherence to these

procedures is vital for ensuring personal safety and maintaining experimental integrity.

Chemical Identifier and Properties

Property Value

Chemical Name Nα-Fmoc-4-amino-L-phenylalanine

CAS Number 95753-56-3[1][2]

Molecular Formula C24H22N2O4[1][2]

Molecular Weight 402.4 g/mol [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Fmoc-Phe(4-NH2)-OH is classified as an irritant that can cause skin, eye, and respiratory

irritation[4]. It is essential to use appropriate personal protective equipment (PPE) to minimize

exposure.
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Protection Type Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect for

tears or holes before use.

Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1

standards. Use chemical

splash goggles when there is a

risk of splashing.

Skin and Body Protection Laboratory coat

A flame-resistant lab coat that

is fully buttoned is

recommended.

Respiratory Protection Use in a well-ventilated area

All handling of solid Fmoc-

Phe(4-NH2)-OH should be

conducted in a certified

chemical fume hood to avoid

dust inhalation.

Operational and Handling Plan
Engineering Controls:

Always handle Fmoc-Phe(4-NH2)-OH in a well-ventilated laboratory.

Use a certified chemical fume hood when weighing or transferring the solid compound to

minimize the risk of inhaling dust particles[1].

Work Practices:

Avoid direct contact with the skin, eyes, and clothing[1].

Prevent the formation of dust and aerosols during handling[1].
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Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday[1].

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a tightly sealed container in a dry, well-ventilated area[1].

For long-term storage, it is recommended to keep the compound at -15°C or lower to prevent

degradation[4]. For daily use, short-term storage at 2-8°C is acceptable[4].

Avoid repeated freeze-thaw cycles by aliquoting the compound into single-use vials[4].

Spill and Disposal Plan
Spill Management:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated.

Don Appropriate PPE: Before cleaning, put on all required personal protective equipment,

including gloves, safety goggles, and a lab coat.

Contain the Spill: For small spills, carefully sweep up the solid material and place it into a

suitable, labeled container for chemical waste[1]. Avoid generating dust.

Clean the Area: Once the solid is removed, decontaminate the area with an appropriate

solvent and wipe it clean.

Dispose of Waste: All contaminated materials, including gloves and cleaning supplies, should

be placed in the hazardous waste container.

Disposal Plan:

All waste containing Fmoc-Phe(4-NH2)-OH must be disposed of as hazardous chemical

waste.
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Follow all federal, state, and local environmental regulations for the disposal of chemical

waste[1].

Use a designated and clearly labeled waste container for all solid and liquid waste

generated.

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for safely handling Fmoc-
Phe(4-NH2)-OH from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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